Cas no 23528-44-1 (1,2-bis(Phenylthio)ethylene)

• Product Name: 1,2-bis(Phenylthio)ethylene
• CAS No: 23528-44-1
• MF: C₁₄H₁₂S₂
• MW: 244.375081062317
• CID: 239673
• PubChem ID: 87559333
• Update Time: 2025-08-05

1,2-bis(Phenylthio)ethylene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[1,2-ethenediylbis(thio)]bis-
• 1,2-Bis(phenylthio)ethylene (cis- and trans- mixture)
• 2-phenylsulfanylethenylsulfanylbenzene
• 1,2-Bis(phenylmercapto)ethylene
• 1,2-Bis(phenylthio)ethylene
• 1,2-Bisphenylthioethylen
• B2940
• 1,2-Bis(phenylmercapto)ethylene (cis- and trans- mixture)
• 1,2-Bis(phenylthio)ethene
• [(E)-2-phenylsulfanylethenyl]sulfanylbenzene
• 1,2-di(phenylthio)ethene
• MFCD00155276
• Ethene, 1,2-bis(phenylthio)-
• SCHEMBL9517366
• AKOS037646019
• {[2-(PHENYLSULFANYL)ETHENYL]SULFANYL}BENZENE
• CS-0449876
• ([(E)-2-(Phenylsulfanyl)ethenyl]sulfanyl)benzene #
• Benzene, 1,1'-[1,2-ethenediylbis(thio)]bis-
• AS-65814
• 23528-44-1
• SCHEMBL9517373
• UHGSEDVQATYWGI-VAWYXSNFSA-N
• 1,2-bis(Phenylthio)ethylene

• MDL： B152488
• Inchi： 1S/C14H12S2/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-12H/b12-11+
• InChI Key： UHGSEDVQATYWGI-VAWYXSNFSA-N
• SMILES： S(/C=C/SC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.03800
• Monoisotopic Mass: 244.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 50.6
• XLogP3: 4.6

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 48°C(lit.)
• Boiling Point: 166°C/0.8mmHg(lit.)
• Flash Point: 174.4±23.8 °C
• Refractive Index: 1.672
• PSA: 50.60000
• LogP: 5.04220
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2-bis(Phenylthio)ethylene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,2-bis(Phenylthio)ethylene

Introduction to 1,2-bis(Phenylthio)ethylene (CAS No. 23528-44-1)

1,2-bis(Phenylthio)ethylene, with the chemical formula C₈H₁₀S₂, is a significant compound in the realm of organic chemistry and materials science. This organosulfur compound, identified by its unique CAS number 23528-44-1, has garnered attention due to its versatile applications and structural properties. The presence of two phenylthio (-SPh) groups attached to a vinylene backbone imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in synthetic chemistry and potential candidate for advanced material development.

The molecular structure of 1,2-bis(Phenylthio)ethylene features a conjugated system with sulfur atoms acting as electron-withdrawing groups. This configuration influences its spectroscopic behavior and reactivity, enabling it to participate in various chemical transformations such as cross-coupling reactions, polymerization processes, and coordination chemistry. The compound’s ability to act as a ligand or a building block in the synthesis of more complex molecules has been explored in recent research, particularly in the development of functional polymers and metal-organic frameworks (MOFs).

In recent years, the study of 1,2-bis(Phenylthio)ethylene has been extended to its potential applications in pharmaceutical chemistry. Researchers have investigated its derivatives as candidates for drug discovery programs, leveraging its sulfur-rich structure to modulate biological activity. For instance, modifications of the phenylthio groups have been studied for their effects on enzyme inhibition and interaction with biological targets. Preliminary studies suggest that certain analogs may exhibit properties relevant to anti-inflammatory or antimicrobial therapies, although further investigation is necessary to fully elucidate their pharmacological potential.

The synthesis of 1,2-bis(Phenylthio)ethylene typically involves the reaction of 1,2-dibromovinylene with sodium thiolate salts or other nucleophilic thiol sources under controlled conditions. Advances in synthetic methodologies have improved the yield and purity of this compound, enabling more extensive exploration of its properties. Techniques such as palladium-catalyzed coupling reactions have been employed to introduce additional functional groups or to construct more intricate molecular architectures based on this core structure.

From a materials science perspective, 1,2-bis(Phenylthio)ethylene has been examined for its role in the development of conductive polymers and organic semiconductors. Its conjugated system and sulfur-containing moieties make it a promising candidate for enhancing charge transport properties in electronic devices. Researchers have explored its incorporation into polymer backbones to create materials with tunable optical and electrical characteristics. These efforts align with the growing demand for sustainable and high-performance materials in renewable energy technologies.

The thermal stability and chemical resistance of 1,2-bis(Phenylthio)ethylene have also been subjects of interest. Studies indicate that the compound exhibits reasonable stability under ambient conditions but may decompose at elevated temperatures or in the presence of strong oxidizing agents. Understanding these thermal properties is crucial for optimizing its use in industrial applications where process conditions are critical. Additionally, its solubility profile has been evaluated to assess its compatibility with various solvents commonly used in organic synthesis.

In conclusion, 1,2-bis(Phenylthio)ethylene (CAS No. 23528-44-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for chemists and material scientists alike. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in both academic studies and industrial innovation.